Silyl

• CAS RN: 13765-44-1
• Molecular Formula: H3Si
• Molecular Weight: 31.109 g/mol
• InChI: InChI=1S/H3Si/h1H3
• InChI Key: OLRJXMHANKMLTD-UHFFFAOYSA-N
• SMILES: [SiH3]

Description

Silyl is a chemical group consisting of a silicon atom bonded to one or more alkyl or aryl groups. It is widely used in organic synthesis as a protecting group for alcohols, amines, and carboxylic acids. In recent years, silyl has gained attention for its potential applications in scientific research, particularly in the fields of materials science and drug discovery.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Silyl functionalities are integral in medicinal chemistry, particularly in the development of novel drug candidates. The strategy of replacing carbon atoms with silicon (sila-substitution) in biologically active compounds is a key area of study. This substitution can alter the activity profile and improve the metabolic profile of these compounds. Sila-substitution expands the chemical space of medicinal chemistry and offers diverse options for drug candidate development (Fujii & Hashimoto, 2017).

Battery Technology

Silyl-terminated polyethers (SILYL) are utilized in advanced battery technology. Specifically, they are blended with epoxy resins to form elastic adhesives in batteries. These adhesives combine the strength of the epoxy with the high impact resistance of the polyether, resulting in durable and efficient battery components (Devroey & Homma, 2001).

Mass Spectrometry

In mass spectrometry, silylation is a critical process. It increases the volatility and thermal stability of organic compounds, making them more suitable for analysis. Silylation aids in the structure determination and quantitation of various organic and biologically active compounds, mainly by GC/MS (Halket & Zaikin, 2003).

Organometallic Chemistry

Silyl anions, particularly those of group 1, 2, 11, and 12 elements, are vital in synthesis. They are versatile organometallic reagents used in the creation of new main group element clusters and compounds with elements in low coordination states (Lerner, 2005).

Agriculture

Nano-silicon dioxide, a form of silyl, plays a significant role in enhancing plant resistance to environmental stresses. For example, it has been shown to mitigate the adverse effects of salt stress on plants like Cucurbita pepo L., improving growth characteristics and enhancing defense mechanisms (Siddiqui et al., 2014).

Energy Production

Silyl compounds are utilized in hydrogen production technologies. Research on silicon-based photocathodes for photocatalytic hydrogen evolution has demonstrated their efficiency. Silicon's properties as a photoabsorber are critical in developing effective water-splitting devices (Bae et al., 2015).

Catalyst Development

Silyl cations have emerged as potent catalysts in synthetic chemistry. Initially considered elusive reactive intermediates, they are now recognized for their electrophilicity and fluorophilicity, making them valuable in various reactions (Klare et al., 2021).

Polymer Science

Silyl compounds are integral in polymer science, for instance, in the development of photopolymerization processes. They are used in initiating systems for the polymerization of epoxy monomers and acrylate monomers, demonstrating high efficiency under mild conditions (Tehfe et al., 2011).